N-(4-chlorophenyl)-3-methyl-N-[(2-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-(4-chlorophenyl)-3-methyl-N-[(2-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C21H19ClN4O2S/c1-15-6-3-4-7-17(15)14-26(19-11-9-18(22)10-12-19)29(27,28)20-8-5-13-25-16(2)23-24-21(20)25/h3-13H,14H2,1-2H3
• InChI Key: JAYBVXGINNEQKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CN4C3=NN=C4C
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol

Description

The compound “N-(4-chlorophenyl)-3-methyl-N-[(2-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide” belongs to the class of 1,2,4-triazoles. Triazoles are a group of five-membered heterocyclic compounds containing three nitrogen atoms. They are known for their diverse biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazole ring attached to a pyridine ring, with various substitutions at different positions. These include a sulfonamide group, a 4-chlorophenyl group, and a 2-methylphenyl group.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in its structure. For example, the sulfonamide group might participate in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group might increase its solubility in water, while the aromatic rings might increase its lipophilicity.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Activity

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Anti-Inflammatory Activity

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Antioxidant Activity

. They can neutralize free radicals, which are harmful to the body and contribute to aging and diseases.

Antiviral Activity

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Enzyme Inhibition

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Antitubercular Agents

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Analgesic Activity

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Mechanism of Action

Target of Action

It is known that triazole compounds, which are part of the structure of this compound, are capable of binding in the biological system with a variety of enzymes and receptors . They show versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .

Mode of Action

Triazole compounds are known to interact with different target receptors due to their ability of hydrogen bond accepting and donating characteristics . This makes them a precise pharmacophore with a bioactive profile .

Biochemical Pathways

It is known that triazole compounds can exhibit diverse pharmacological activities, including acting as enzyme inhibitors . They can inhibit carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for triazolothiadiazine and its derivatives .

Result of Action

It is known that triazole compounds can exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral activities .

Action Environment

The design, synthesis, and evaluation of similar compounds have been performed under various conditions .

Future Directions

Given the diverse biological activities of triazole compounds, this compound could potentially be explored for various applications in the future. Further studies would be needed to fully understand its properties and potential uses.